![molecular formula C12H21F2NO3 B1382097 tert-Butyl 3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate CAS No. 1334415-93-8](/img/structure/B1382097.png)
tert-Butyl 3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate
Overview
Description
“tert-Butyl 3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate” is a chemical compound with the empirical formula C12H21F2NO3 . It is used in various chemical reactions and has potential applications in drug discovery .
Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom. It also contains a tert-butyl ester group and a 2-hydroxyethyl group attached to the piperidine ring .Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown liquid . The exact melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Synthesis and Characterization :The compound tert-Butyl 3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate, while not directly studied, is related to various piperidine derivatives that serve as important intermediates in the synthesis of biologically active compounds. For example, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is an intermediate in the production of crizotinib and other compounds with significant biological activity (Kong et al., 2016). Furthermore, the compound tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its derivatives have been studied for their molecular packing, driven by strong O-H...O=C hydrogen bonds, leading to infinite chains in the crystal structure, indicating potential applications in molecular structure analysis and drug design (Didierjean et al., 2004).
Role in Drug Intermediate Synthesis :The synthesis of related piperidine derivatives like tert-butyl 4-((2-methoxy-4-(methoxycarbonyl)phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, highlights the relevance of such compounds in the synthesis of therapeutic agents. The synthesis route and structure are well-characterized, showcasing the role of such compounds in the development of pharmaceuticals (Wang et al., 2015).
Application in Antiarteriosclerotic Drugs :An important application is seen in the pilot plant preparation of tert-Butyl-4-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)-piperidine-1-carboxylate, an intermediate of novel antiarteriosclerotics. The safe, scalable process via a Reformatsky-type reaction for its synthesis underlines the industrial relevance and potential therapeutic applications of this class of compounds (Osato et al., 2011).
Mechanism of Action
Target of Action
Similar compounds have been used in the development of protacs (proteolysis-targeting chimeras), which are designed to degrade specific proteins within cells .
Mode of Action
Based on its structural similarity to other compounds used in protac development, it may function as a linker molecule that connects a target protein to an e3 ubiquitin ligase, leading to the degradation of the target protein .
Biochemical Pathways
In the context of protacs, the compound could potentially influence the ubiquitin-proteasome system, a pathway responsible for protein degradation .
Result of Action
If used in a protac, the result of its action would be the targeted degradation of specific proteins .
Properties
IUPAC Name |
tert-butyl 3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21F2NO3/c1-11(2,3)18-10(17)15-6-4-9(5-7-16)12(13,14)8-15/h9,16H,4-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFTPEHUAFYFBHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)(F)F)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21F2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1334415-93-8 | |
Record name | tert-Butyl 3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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